Cas no 1225194-19-3 (diethyl (1,1-difluoro-3-hydroxypropyl)phosphonate)

• Product Name: diethyl (1,1-difluoro-3-hydroxypropyl)phosphonate
• CAS No: 1225194-19-3
• MF: C₇H₁₅F₂O₄P
• MW: 232.162170648575
• MDL: MFCD25956769
• CID: 4579027
• PubChem ID: 89622261
• Update Time: 2025-06-08

diethyl (1,1-difluoro-3-hydroxypropyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl (1,1-Difluoro-3-hydroxypropyl)phosphonate
• Phosphonic acid, P-(1,1-difluoro-3-hydroxypropyl)-, diethyl ester
• diethyl (1,1-difluoro-3-hydroxypropyl)phosphonate

• MDL： MFCD25956769
• Inchi： 1S/C7H15F2O4P/c1-3-12-14(11,13-4-2)7(8,9)5-6-10/h10H,3-6H2,1-2H3
• InChI Key： HPDINZIWOKSAIS-UHFFFAOYSA-N
• SMILES： P(C(F)(F)CCO)(=O)(OCC)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on diethyl (1,1-difluoro-3-hydroxypropyl)phosphonate

Introduction to Diethyl (1,1-difluoro-3-hydroxypropyl)phosphonate (CAS No. 1225194-19-3)

Diethyl (1,1-difluoro-3-hydroxypropyl)phosphonate, with the chemical formula C₆H₁₁FO₆P and CAS number 1225194-19-3, is a specialized organophosphorus compound that has garnered significant attention in recent years due to its unique structural and functional properties. This compound belongs to the class of phosphonates, which are widely recognized for their versatility in various chemical and biological applications. The presence of both fluoro and hydroxy functional groups in its molecular structure imparts distinct characteristics that make it a valuable candidate for research and development in multiple fields.

The synthesis of diethyl (1,1-difluoro-3-hydroxypropyl)phosphonate involves a series of carefully controlled chemical reactions that highlight the compound's complexity and the precision required in its production. The introduction of the fluoro substituent enhances the compound's lipophilicity and metabolic stability, making it an attractive option for pharmaceutical applications. Meanwhile, the hydroxy group contributes to its reactivity and ability to form hydrogen bonds, which is crucial for interactions with biological targets.

In recent years, diethyl (1,1-difluoro-3-hydroxypropyl)phosphonate has been explored for its potential in drug discovery and development. Its unique structural features make it a promising candidate for designing novel therapeutic agents that can interact with biological systems in innovative ways. For instance, studies have shown that phosphonate derivatives can exhibit inhibitory effects on various enzymes and receptors, making them useful in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer.

The role of fluorine in pharmaceuticals is well-documented, with its ability to modulate metabolic pathways and improve drug bioavailability. In diethyl (1,1-difluoro-3-hydroxypropyl)phosphonate, the fluorine atom at the 1-position of the propyl chain significantly influences the compound's pharmacokinetic properties. This has led to investigations into its potential as a prodrug or a lead compound for further derivatization to enhance therapeutic efficacy.

Moreover, the hydroxy group in this compound opens up possibilities for further functionalization through esterification or etherification reactions. These modifications can tailor the compound's solubility, stability, and target specificity, making it adaptable to a wide range of applications. Researchers have been particularly interested in exploring its potential as a ligand for metal ions or as a precursor for more complex phosphonate-based materials.

The field of medicinal chemistry has seen significant advancements due to the development of new synthetic methodologies for phosphonate compounds. Diethyl (1,1-difluoro-3-hydroxypropyl)phosphonate exemplifies this progress, as it represents a sophisticated molecule that combines multiple functional groups into a single entity. This complexity not only makes it a challenging subject for synthetic chemists but also provides ample opportunities for discovering novel pharmacological activities.

In conclusion, diethyl (1,1-difluoro-3-hydroxypropyl)phosphonate (CAS No. 1225194-19-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique combination of structural features, including the presence of both fluoro and hydroxy groups, makes it a valuable asset in designing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is poised to play an increasingly important role in addressing various medical challenges.